Cas no 4163-40-0 ((2R,3R,4S,5R,6S)-3,4,5-Tribenzoyloxy-6-fluoro-tetrahydropyran-2-ylmethyl benzoate)

• Product Name: (2R,3R,4S,5R,6S)-3,4,5-Tribenzoyloxy-6-fluoro-tetrahydropyran-2-ylmethyl benzoate
• CAS No: 4163-40-0
• MF: C₃₄H₂₇FO₉
• MW: 598.571193933487
• CID: 2161259
• Update Time: 2025-07-11

(2R,3R,4S,5R,6S)-3,4,5-Tribenzoyloxy-6-fluoro-tetrahydropyran-2-ylmethyl benzoate Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6-Tetra-o-benzoyl-β-d-glucopyranosyl fluoride
• [(2R,3r,4s,5r,6s)-3,4,5-tribenzoyloxy-6-fluoro-tetrahydropyran-2-yl]methyl benzoate
• (3,4,5-Tribenzoyloxy-6-fluorooxan-2-yl)methyl benzoate
• (2R,3R,4S,5R,6S)-3,4,5-Tribenzoyloxy-6-fluoro-tetrahydropyran-2-ylmethyl benzoate

• Inchi： 1S/C34H27FO9/c35-30-29(44-34(39)25-19-11-4-12-20-25)28(43-33(38)24-17-9-3-10-18-24)27(42-32(37)23-15-7-2-8-16-23)26(41-30)21-40-31(36)22-13-5-1-6-14-22/h1-20,26-30H,21H2
• InChI Key： OWVCLZCQOHOGFK-UHFFFAOYSA-N
• SMILES： FC1C(C(C(C(COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 13
• Complexity: 964
• Topological Polar Surface Area: 114

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 702.8±60.0 °C at 760 mmHg
• Flash Point: 364.5±27.8 °C
• Solubility: Insuluble (8.4E-6 g/L) (25 ºC),
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

(2R,3R,4S,5R,6S)-3,4,5-Tribenzoyloxy-6-fluoro-tetrahydropyran-2-ylmethyl benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives